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Compound of Interest

Compound Name: By241

Cat. No.: B1192424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of By241, a novel

steroidal spirooxindole, in preclinical MGC-803 gastric cancer xenograft models. The protocols

outlined below are based on established methodologies and findings from relevant preclinical

studies.

Introduction to By241
By241 is a structurally novel steroidal spirooxindole that has demonstrated potent anti-tumor

activity. Its primary mechanism of action involves the induction of apoptosis in cancer cells

through the generation of reactive oxygen species (ROS).[1][2] By241 has shown selectivity for

cancer cells over normal cells and has exhibited significant efficacy in in vivo models of gastric

cancer.[1]

MGC-803 Xenograft Model
The MGC-803 cell line is a human gastric adenocarcinoma cell line commonly used in cancer

research. Xenograft models established from MGC-803 cells in immunocompromised mice

serve as a valuable tool for evaluating the in vivo efficacy of novel anti-cancer agents.
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Cell Line IC50 (μM) Cell Type

MGC-803 2.77 Human Gastric Carcinoma

BGC-803 1.18 Human Gastric Carcinoma

L-02 21.80 Normal Human Liver Cells

Data synthesized from Shi et al., 2016.[2]

In Vivo Efficacy of By241 in MGC-803 Xenograft Model
Treatment Group Dosage

Tumor Growth Inhibition
(%)

By241 20 mg/kg 45.3

By241 40 mg/kg 62.1

Data derived from in vivo studies described by Shi et al., 2016.[1]

Experimental Protocols
MGC-803 Cell Culture

Cell Line: MGC-803 (human gastric carcinoma).

Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100

U/mL penicillin, and 100 µg/mL streptomycin.

Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

Subculture: Passage cells every 2-3 days when they reach 80-90% confluency.

Establishment of MGC-803 Xenograft Model
Animals: 4-6 week old female BALB/c nude mice.

Cell Preparation: Harvest MGC-803 cells during the logarithmic growth phase. Wash the

cells twice with sterile phosphate-buffered saline (PBS). Resuspend the cells in PBS at a
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concentration of 5 x 10^7 cells/mL.

Implantation: Subcutaneously inject 0.1 mL of the cell suspension (5 x 10^6 cells) into the

right flank of each mouse.

Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the

tumor with calipers every 2-3 days. Calculate tumor volume using the formula: Volume =

(length × width^2) / 2.

Randomization: When the average tumor volume reaches approximately 100-150 mm^3,

randomly assign the mice to different treatment groups.

By241 Administration in MGC-803 Xenograft Model
Preparation of By241 Solution:

The vehicle for By241 can be prepared using a mixture of Dimethyl sulfoxide (DMSO),

Polyethylene glycol 400 (PEG400), and saline. A common ratio is 5% DMSO, 40%

PEG400, and 55% saline.

Dissolve By241 in the vehicle to the desired final concentrations (e.g., 20 mg/kg and 40

mg/kg). Ensure the solution is sterile-filtered.

Dosage and Administration:

Administer By241 via intraperitoneal (i.p.) injection.

Based on preclinical studies, effective dosages are 20 mg/kg and 40 mg/kg body weight.

[1]

Administer the treatment daily for a period of 14 consecutive days.

Monitoring:

Continue to monitor tumor volume and body weight of the mice every 2-3 days throughout

the treatment period.

Observe the mice for any signs of toxicity.
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Endpoint:

At the end of the treatment period, euthanize the mice.

Excise the tumors, weigh them, and process for further analysis (e.g., histology, western

blotting).
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Caption: By241 induces apoptosis in MGC-803 cells via ROS-mediated pathways.

Experimental Workflow for By241 in MGC-803 Xenograft
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Caption: Workflow for evaluating By241 efficacy in MGC-803 xenografts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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